Cas no 98011-06-4 (Acetamide, N-(6-amino-1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)-)

• Product Name: Acetamide, N-(6-amino-1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)-
• CAS No: 98011-06-4
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 750789
• PubChem ID: 135818376
• Update Time: 2025-04-19

Acetamide, N-(6-amino-1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(6-amino-1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)-
• N-(6-amino-2-methyl-4-oxo-1H-pyrimidin-5-yl)acetamide
• 5-acetamido-4-amino-2-methylpyrimidin-6(1H)-one
• 5-Acetamido-4-amino-2-methylpyrimidine-6-(1H)-one
• 5-Acetamido-6-amino-2-methylpyrimidin-4(3H)-one
• Acetamide,N-(6-amino-1,4-dihydro-2-methyl-4-oxo-5-pyrimidinyl)
• N-(4-Amino-2-methyl-6-oxo-1,6-dihydro-pyrimidin-5-yl)-acetamid
• N-(4-amino-2-methyl-6-oxo-1,6-dihydro-pyrimidin-5-yl)-acetamide
• N-(6-Amino-2-methyl-4-oxo-1,4-dihydropyrimidin-5-yl)acetamide
• SCHEMBL11015282
• DTXSID30538982
• 98011-06-4

• Inchi： 1S/C7H10N4O2/c1-3-9-6(8)5(7(13)10-3)11-4(2)12/h1-2H3,(H,11,12)(H3,8,9,10,13)
• InChI Key： GHSARBDFSQBRRM-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=C(C)N1)NC(C)=O

Computed Properties

• Exact Mass: 182.08000
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• PSA: 104.62000
• LogP: 1.26190